N-(1,3-benzodioxol-5-ylmethyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• InChI: InChI=1S/C23H20N4O4/c1-15-4-7-17(8-5-15)22-25-23(31-26-22)18-3-2-10-27(18)13-21(28)24-12-16-6-9-19-20(11-16)30-14-29-19/h2-11H,12-14H2,1H3,(H,24,28)
• InChI Key: GWXMLASBDVCPJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN3CC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol
• CAS No.: 1260627-45-9

Description

The compound “N-(1,3-benzodioxol-5-ylmethyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide” is a chemical compound with a linear formula of C18H14N4O3S2.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 398.465. It includes several functional groups, such as benzodioxol, methylphenyl, oxadiazol, and pyrrol.

Scientific Research Applications

Antimicrobial and Antifungal Properties A study explored the antimicrobial and antifungal activities of a series of compounds, including those related to N-(1,3-benzodioxol-5-ylmethyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide. The compounds demonstrated good to moderate activity against various bacterial and fungal strains. These findings indicate potential applications in developing antimicrobial and antifungal agents (Pandya et al., 2019).

Antitubercular Activity Another study synthesized a series of compounds, including derivatives of this compound, to investigate their antitubercular properties. These compounds exhibited moderate to good antitubercular activity, suggesting their use in developing novel antitubercular agents (Joshi et al., 2015).

Anticancer Properties A research focusing on various compounds including this compound derivatives, highlighted their potential as anticancer agents. These compounds showed promising cytotoxic effects against specific cancer cell lines, indicating their potential in cancer treatment applications (Özdemir et al., 2017).

NMR Study for Structural Analysis The compound's derivatives were also the subject of an NMR study to determine their structural properties. This research aids in understanding the molecular structure and behavior of these compounds, which is crucial for their application in various scientific research fields (Ying-jun, 2012).

Toxicity Assessment and Antioxidant Properties A study evaluated the toxicity and antioxidant properties of related compounds, which is important for assessing their safety and potential therapeutic applications. This kind of research is crucial for developing safe and effective pharmaceuticals (Faheem, 2018).

Safety and Hazards

This compound may cause severe skin burns and eye damage. It may also cause respiratory irritation and could be toxic if inhaled or harmful if swallowed or in contact with skin.